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Compound of Interest

Compound Name: Ethyltrimethylammonium

Cat. No.: B095326 Get Quote

This guide provides the fundamental physicochemical properties of the

ethyltrimethylammonium cation and its common salt forms, which are essential for

researchers, scientists, and professionals in drug development. Ethyltrimethylammonium is a

quaternary ammonium cation characterized by a central nitrogen atom bonded to three methyl

groups and one ethyl group.[1] This structure gives it unique properties, and it is commonly

used in various chemical and biological applications.[2]

Physicochemical Data
The chemical formula and molecular weight are crucial data points for any experimental work.

The following table summarizes these properties for the ethyltrimethylammonium cation and

its common chloride and bromide salts.

Compound Chemical Formula Molecular Weight ( g/mol )

Ethyltrimethylammonium

(cation)
C₅H₁₄N⁺ 88.17[1]

Ethyltrimethylammonium

Chloride
C₅H₁₄ClN 123.62[2]

Ethyltrimethylammonium

Bromide
C₅H₁₄BrN 168.08[3]
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The International Union of Pure and Applied Chemistry (IUPAC) name for the cation is

ethyl(trimethyl)azanium.[1]

Note on Experimental Protocols and Visualizations: The user request specified the inclusion of

detailed experimental protocols and signaling pathway diagrams. However, for the specific

topic of the chemical formula and molecular weight of a compound, these requirements are not

applicable. The data presented are standard reference values and do not involve experimental

workflows or biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyltrimethylammonium
https://www.benchchem.com/product/b095326?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyltrimethylammonium
https://www.smolecule.com/products/s572820
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylethylammonium-bromide
https://www.benchchem.com/product/b095326#chemical-formula-and-molecular-weight-of-ethyltrimethylammonium
https://www.benchchem.com/product/b095326#chemical-formula-and-molecular-weight-of-ethyltrimethylammonium
https://www.benchchem.com/product/b095326#chemical-formula-and-molecular-weight-of-ethyltrimethylammonium
https://www.benchchem.com/product/b095326#chemical-formula-and-molecular-weight-of-ethyltrimethylammonium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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